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Compound of Interest

Compound Name: Ethyl 2-fluoro-3-oxopentanoate

Cat. No.: B1590777 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
fluoro-3-oxopentanoate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ethyl 2-fluoro-3-oxopentanoate (CAS No. 759-67-

1). Adherence to these procedures is vital for ensuring laboratory safety and proper

environmental stewardship.

Personal Protective Equipment (PPE)
When handling Ethyl 2-fluoro-3-oxopentanoate, a thorough risk assessment should be

conducted to ensure the appropriate level of personal protective equipment is utilized. The

following table summarizes the recommended PPE.
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PPE Category Specification Purpose

Hand Protection

Butyl rubber gloves are

recommended for handling

esters and ketones.[1][2][3] If

unavailable, heavy-duty nitrile

gloves may be used for splash

protection, but breakthrough

times should be considered.[4]

Double gloving is advised for

extended operations.

To prevent skin contact with

the chemical. Ethyl 2-fluoro-3-

oxopentanoate can cause skin

irritation.[5]

Eye Protection

Chemical safety goggles that

provide a complete seal

around the eyes. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

To protect the eyes from

splashes and vapors which

can cause serious eye

irritation.[5]

Body Protection

A flame-retardant and

chemical-resistant lab coat

should be worn and buttoned

completely. An apron made of

a chemically resistant material

like butyl rubber can provide

additional protection.

To protect the skin and clothing

from contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood

to ensure adequate ventilation

and minimize inhalation of

vapors.[5] If a fume hood is not

available or during a large spill,

a NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent inhalation of

potentially harmful vapors.[5]

Foot Protection Closed-toe shoes made of a

non-porous material should be

To protect the feet from spills.
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worn at all times in the

laboratory.

Operational Plan for Handling
A systematic approach to handling Ethyl 2-fluoro-3-oxopentanoate from receipt to use is

critical for safety and experimental integrity.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard symbols.

Wear appropriate PPE (gloves and eye protection) during inspection.

2. Storage:

Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, acids, and bases.[1]

Keep the container tightly closed when not in use.

Ensure the storage area is clearly marked with the appropriate hazard signs.

3. Dispensing and Use:

All handling and dispensing of Ethyl 2-fluoro-3-oxopentanoate must be performed inside a

certified chemical fume hood.[5]

Use only compatible equipment (e.g., glass, stainless steel) for transferring the chemical.

Avoid the formation of mists or vapors.[5]

Have an emergency spill kit readily accessible.

4. Emergency Procedures:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Spill: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal. For large spills, evacuate the area and contact the

institution's environmental health and safety department.

Disposal Plan
Ethyl 2-fluoro-3-oxopentanoate is a halogenated organic compound and must be disposed of

as hazardous waste in accordance with all federal, state, and local regulations.[6][7]

1. Waste Collection:

Collect all waste containing Ethyl 2-fluoro-3-oxopentanoate in a designated, properly

labeled, and leak-proof container.

The container must be compatible with the chemical.

The waste container should be labeled "Hazardous Waste" and clearly identify the contents,

including the full chemical name and approximate concentration.[8]

2. Waste Segregation:

Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[6] This

is critical for proper disposal and to avoid potentially violent reactions.

Do not dispose of this chemical down the drain.[7]
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3. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.

Keep the container closed except when adding waste.

Ensure secondary containment is used to prevent the spread of material in case of a leak.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

environmental health and safety department or a licensed hazardous waste disposal

contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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